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For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitric oxide (NO) is a pleiotropic signaling molecule implicated in a vast array of physiological

and pathological processes, including neurotransmission, vasodilation, and the immune

response. Dysregulation of NO production is a hallmark of numerous diseases, making its

precise detection and quantification a critical aspect of biomedical research and drug

development. RB-OPD (NO-red) is a highly sensitive and selective fluorescent probe designed

for the detection of nitric oxide in biological systems. This guide provides an in-depth overview

of its technical specifications, experimental applications, and role in advancing biomedical

research.

Core Properties of RB-OPD (NO-red)
RB-OPD (NO-red) is a small molecule probe that exhibits a significant increase in fluorescence

intensity upon reaction with nitric oxide. Its chemical structure and properties are optimized for

live-cell imaging and in vitro assays.
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The photophysical and chemical properties of RB-OPD (NO-red) are summarized in the table

below. This data is essential for designing and calibrating experiments for accurate NO

quantification.

Property Value Reference

Excitation Wavelength (λex) 550 nm [1]

Emission Wavelength (λem) 590 nm [1]

Molecular Weight 532.68 g/mol [2]

Molecular Formula C₃₄H₃₆N₄O₂ [2]

Solubility (25°C) 20 mg/mL in DMSO [2]

Form Solid

Storage 4°C, protect from light

Sensing Mechanism
The detection of nitric oxide by RB-OPD (NO-red) is based on a specific chemical reaction that

transforms the non-fluorescent probe into a highly fluorescent product. This reaction is

triggered by the presence of NO, leading to a direct correlation between NO concentration and

fluorescence intensity.

Signaling Pathway Diagram
The following diagram illustrates the reaction between RB-OPD (NO-red) and nitric oxide,

resulting in the formation of a fluorescent triazole derivative.

RB-OPD (NO-red)
(Non-fluorescent) N-nitrosation+ NO

Nitric Oxide (NO)

Triazole Product
(Highly Fluorescent)

Intramolecular
cyclization
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RB-OPD (NO-red) reaction with nitric oxide.

Experimental Protocols
The following protocols provide a general framework for the application of RB-OPD (NO-red) in

biomedical research. Optimization may be required for specific cell types and experimental

conditions.

Preparation of RB-OPD (NO-red) Stock Solution
Reconstitution: Prepare a stock solution of RB-OPD (NO-red) by dissolving the solid probe in

high-quality, anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 1-10 mM.

Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C,

protected from light and moisture. Avoid repeated freeze-thaw cycles.

Live-Cell Imaging of Intracellular Nitric Oxide
This protocol outlines the steps for detecting NO in cultured cells using fluorescence

microscopy.

Cell Culture: Plate cells on glass-bottom dishes or chamber slides suitable for microscopy

and culture under standard conditions until they reach the desired confluency.

Probe Loading:

Prepare a working solution of RB-OPD (NO-red) by diluting the stock solution in a serum-

free medium or an appropriate physiological buffer (e.g., Hanks' Balanced Salt Solution,

HBSS) to a final concentration of 1-10 µM.

Remove the culture medium from the cells and wash once with the physiological buffer.

Add the RB-OPD (NO-red) working solution to the cells and incubate for 15-60 minutes at

37°C in a CO₂ incubator. The optimal loading time should be determined empirically for

each cell type.
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Induction of NO Production (Optional): If studying stimulated NO production, treat the cells

with an appropriate agonist (e.g., lipopolysaccharide (LPS) for macrophages, or a specific

drug candidate) during or after probe loading.

Imaging:

After incubation, gently wash the cells two to three times with the physiological buffer to

remove excess probe.

Add fresh pre-warmed buffer to the cells.

Image the cells using a fluorescence microscope equipped with appropriate filters for the

excitation and emission wavelengths of RB-OPD (NO-red) (e.g., a filter set for rhodamine).

Acquire images at different time points to monitor the dynamics of NO production.

Data Analysis: Quantify the fluorescence intensity of individual cells or regions of interest

using image analysis software (e.g., ImageJ/Fiji). The change in fluorescence intensity over

time or in response to treatment is indicative of the relative change in NO concentration.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for a live-cell imaging experiment using

RB-OPD (NO-red).
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Workflow for live-cell imaging with RB-OPD (NO-red).
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Applications in Biomedical Research and Drug
Development
The ability to accurately measure NO levels in biological systems is crucial for understanding

disease pathogenesis and for the development of novel therapeutics. RB-OPD (NO-red) serves

as a valuable tool in these endeavors.

Studying Disease Mechanisms
Neurodegenerative Diseases: Altered NO signaling is implicated in neurodegenerative

disorders such as Alzheimer's and Parkinson's disease. RB-OPD (NO-red) can be used to

monitor NO levels in neuronal cell cultures and animal models to investigate the role of NO

in disease progression and to screen for compounds that modulate neuronal NO production.

Cancer: The role of NO in cancer is complex, with both pro- and anti-tumorigenic effects

reported. RB-OPD (NO-red) can be employed to study the spatial and temporal dynamics of

NO in the tumor microenvironment, providing insights into its role in tumor growth,

angiogenesis, and metastasis.

Cardiovascular Diseases: Endothelial dysfunction, characterized by reduced NO

bioavailability, is a key factor in the development of atherosclerosis and other cardiovascular

diseases. RB-OPD (NO-red) can be used to assess endothelial NO production in response

to various stimuli and to evaluate the efficacy of drugs aimed at restoring endothelial

function.

Drug Discovery and Development
High-Throughput Screening: The fluorescent readout of RB-OPD (NO-red) makes it

amenable to high-throughput screening (HTS) assays. This allows for the rapid screening of

large compound libraries to identify novel inhibitors or enhancers of nitric oxide synthase

(NOS) activity.

Target Validation: Once a potential drug candidate has been identified, RB-OPD (NO-red)

can be used in cell-based assays to confirm its effect on NO production and to elucidate its

mechanism of action.
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Preclinical Studies: In preclinical animal models of disease, RB-OPD (NO-red) can be used

for ex vivo imaging of tissues to assess the in vivo efficacy of a drug candidate in modulating

NO levels.

Conclusion
RB-OPD (NO-red) is a powerful and versatile fluorescent probe for the detection of nitric oxide

in a variety of biomedical research applications. Its high sensitivity and selectivity, combined

with its suitability for live-cell imaging, make it an invaluable tool for researchers and drug

development professionals seeking to unravel the complex roles of NO in health and disease.

The detailed protocols and technical information provided in this guide are intended to facilitate

the successful implementation of RB-OPD (NO-red) in the laboratory, ultimately contributing to

the advancement of biomedical science.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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